Cas no 78339-51-2 (Podophyllol)

• Product Name: Podophyllol
• CAS No: 78339-51-2
• MF: C₂₂H₂₆O₈
• MW: 418.4370
• CID: 2683328
• PubChem ID: 101661264
• Update Time: 2025-06-29

Podophyllol Chemical and Physical Properties

Names and Identifiers

• (5R,6R,7R,8R)-5,6,7,8-Tetrahydro-5-hydroxy-8-(3,4,5-trimethoxyphenyl)naphtho[2,3-d]-1,3-dioxole-6,7-dimethanol
• (-)-Podophyllol
• Podophyllol
• NSC36373
• NSC36372
• Naphtho[2,3-dioxole-6,7-dimethanol, 5,6,7,8-tetrahydro-5-hydroxy-8-(3,4,5-trimethoxyphenyl)-, (higher melting isomer)
• Naphtho[2,3-dioxole-6,7-dimethanol, 5,6,7,8-tetrahydro-5-hydroxy-8-(3,4,5-trimethoxyphenyl)-, higher melting isomer
• (5R,6R,7R,8R)-6,7-bis(hydroxymethyl)-8-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydrobenzo[f][1,3]benzodioxol-5-ol
• G90639
• ((5R,6R,7R,8R)-5-Hydroxy-8-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydronaphtho[2,3-d][1,3]dioxole-6,7-diyl)dimethanol
• AKOS040760641
• 78339-51-2
• DA-56954
• CS-0135209
• HY-N7685

• Inchi： 1S/C22H26O8/c1-26-18-4-11(5-19(27-2)22(18)28-3)20-12-6-16-17(30-10-29-16)7-13(12)21(25)15(9-24)14(20)8-23/h4-7,14-15,20-21,23-25H,8-10H2,1-3H3
• InChI Key： HNOIIHCYJKCZRK-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C2=C([H])C3=C(C([H])=C2C([H])(C2C([H])=C(C(=C(C=2[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])C([H])(C([H])([H])O[H])C1([H])C([H])([H])O[H])OC([H])([H])O3

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 107
• Molecular Weight: g/mol

Experimental Properties

• Color/Form: Powder
• Density: 1.316±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179-181 ºC
• Solubility: Almost insoluble (0.05 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans 9,9p-dihydroxyaryltetralin lignans
• Flavonoids

Additional information on Podophyllol

Podophyllol (CAS No. 78339-51-2): A Comprehensive Overview of Its Chemical Profile and Emerging Applications

Podophyllol, chemically designated as podophyllotoxin derivative, is a naturally occurring lignan compound primarily extracted from the roots of Podophyllum peltatum and Podophyllum emodi. With the CAS number 78339-51-2, this compound has garnered significant attention in the field of pharmaceutical research due to its potent biological activities and therapeutic potential. Over the years, extensive studies have elucidated its chemical structure, mechanism of action, and diverse applications, particularly in oncology and anti-inflammatory treatments.

The molecular formula of Podophyllol is C₂₀H₂₀O₄, and it exhibits a complex polyphenolic structure characterized by a tetrahydrofuran ring fused to a benzene ring. This unique structural motif contributes to its remarkable stability and bioavailability, making it an attractive candidate for drug development. The compound's primary pharmacological activity stems from its ability to inhibit topoisomerases I and II, enzymes crucial for DNA replication and repair in cancer cells. This mechanism has positioned Podophyllol as a cornerstone in the development of chemotherapeutic agents.

In recent years, research on Podophyllol has expanded beyond traditional cancer therapies. Emerging studies have highlighted its potential in modulating immune responses and reducing inflammation. For instance, a groundbreaking study published in the journal Nature Communications demonstrated that Podophyllol can selectively target microglia, the immune cells in the central nervous system, thereby reducing neuroinflammation associated with conditions like Alzheimer's disease. This discovery opens new avenues for treating neurodegenerative disorders using this natural compound.

The synthesis and purification of Podophyllol have been refined over the years to enhance its efficacy and minimize side effects. Advanced chemical methodologies, including enzymatic degradation and chromatographic techniques, have enabled researchers to obtain high-purity Podophyllol suitable for clinical trials. Additionally, novel derivatives of Podophyllol have been synthesized to improve solubility and bioavailability while retaining their therapeutic properties. These advancements are crucial for translating preclinical findings into effective clinical treatments.

The pharmacokinetic profile of Podophyllol is another area of active investigation. Studies have shown that oral administration of Podophyllol results in moderate absorption and rapid distribution throughout the body. However, its metabolism is complex, involving multiple enzymatic pathways that can lead to variability in patient responses. Understanding these pathways is essential for optimizing dosing regimens and minimizing adverse effects. For example, recent research has identified specific cytochrome P450 enzymes responsible for metabolizing Podophyllol, providing insights into potential drug-drug interactions.

Beyond its therapeutic applications, Podophyllol has shown promise in cosmetic formulations due to its antioxidant properties. Its ability to neutralize free radicals makes it an effective ingredient in anti-aging creams and serums. Cosmetic companies are increasingly incorporating Podophyllol into their products to leverage its benefits without the need for harsher synthetic alternatives. This trend underscores the compound's versatility beyond traditional pharmaceutical uses.

The regulatory landscape for Podophyllol varies by region but generally requires rigorous testing before approval for therapeutic use. In the United States, the Food and Drug Administration (FDA) oversees the approval process, ensuring that all formulations meet stringent safety and efficacy standards. Similar regulatory bodies in Europe and other parts of the world follow comparable guidelines. These regulations are essential for protecting patients while fostering innovation in drug development.

Ethical considerations also play a significant role in the research and application of Podophyllol. Sustainable harvesting practices are crucial to ensure the long-term availability of plant sources without depleting natural populations. Collaborative efforts between researchers, indigenous communities, and conservation organizations are vital for addressing these challenges responsibly.

In conclusion, Podophyllol (CAS No. 78339-51-2) is a multifaceted compound with extensive applications in medicine and cosmetics. Its unique chemical properties and biological activities make it a valuable asset in addressing various health conditions. As research continues to uncover new uses for this natural product, it is likely that Podophyllol will remain at the forefront of therapeutic innovation for years to come.